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Compound of Interest

Compound Name: Cyclopropyl azide

Cat. No.: B3380572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a license to operate. Cyclopropyl azide is a potentially explosive and

hazardous material. All handling should be performed by trained personnel in a controlled

laboratory setting with appropriate safety measures in place.

Introduction
Cyclopropyl azide (C₃H₅N₃) is a strained, energy-rich small molecule that has garnered

interest in organic synthesis and medicinal chemistry as a versatile building block.[1] Its

compact structure and reactive azide functionality make it a useful precursor for the synthesis

of various nitrogen-containing compounds. However, the inherent strain of the cyclopropyl ring

combined with the energetic nature of the azide group presents significant stability concerns

and potential hazards. This guide provides a comprehensive overview of the stability and

hazards associated with cyclopropyl azide, including its physicochemical properties,

decomposition characteristics, safe handling protocols, and relevant experimental procedures.

Physicochemical Properties
A summary of the key physicochemical properties of cyclopropyl azide is presented in Table
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Property Value Source

Molecular Formula C₃H₅N₃ N/A

Molecular Weight 83.09 g/mol N/A

CAS Number 19757-65-4 [2]

Appearance Colorless to light yellow oil [3]

Purity Typically >95% [2]

Stability and Hazard Assessment
Organic azides are known for their potential to decompose explosively, and cyclopropyl azide
is no exception.[4][5] The stability of organic azides is influenced by several factors, including

their molecular weight, the ratio of carbon to nitrogen atoms, and the presence of activating

functional groups.[6][7]

General Stability of Organic Azides
Small organic azides, like cyclopropyl azide, are particularly hazardous due to their high

nitrogen content and low molecular weight.[4] The stability of organic azides can be

qualitatively assessed using the following guidelines:

Carbon-to-Nitrogen (C/N) Ratio: A higher C/N ratio generally indicates greater stability. For

cyclopropyl azide (C₃N₃), the C/N ratio is 1. A rule of thumb suggests that organic azides

with a C/N ratio between 1 and 3 can be synthesized in small quantities but should be

handled with extreme caution and stored at low temperatures.[6]

Rule of Six: This rule suggests that a compound should have at least six carbon atoms for

each energetic functional group (like an azide) to be considered relatively safe to handle.[5]

[7] Cyclopropyl azide, with only three carbons, does not meet this criterion, highlighting its

potential instability.

Thermal Stability
While specific Differential Scanning Calorimetry (DSC) data for cyclopropyl azide is not

readily available in the reviewed literature, studies on analogous compounds, such as
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cyclopropanoyl azides, provide valuable insights into its thermal decomposition. The thermal

decomposition of these related compounds has been shown to be a concerted process,

leading to the formation of isocyanates through a Curtius rearrangement, with activation

energies in the range of 25-30 kcal/mol.[8][9] It is crucial to assume that cyclopropyl azide will

decompose exothermically upon heating.

Shock Sensitivity
Low molecular weight organic azides are often sensitive to shock, friction, and static discharge.

[5][6] Although specific impact sensitivity data (e.g., from drop-weight tests) for cyclopropyl
azide is not available in the public domain, it should be treated as a shock-sensitive material.

The presence of the strained cyclopropyl ring may further contribute to its sensitivity.

Incompatibilities
Cyclopropyl azide is incompatible with a range of substances that can promote its violent

decomposition. These include:

Strong Acids: Contact with strong acids can lead to the formation of highly toxic and

explosive hydrazoic acid (HN₃).[10]

Heavy Metals and their Salts: Formation of heavy metal azides, which are often highly

sensitive primary explosives, must be avoided.[6]

Strong Oxidizing and Reducing Agents: These can initiate rapid decomposition.

Chlorinated Solvents: Solvents like dichloromethane and chloroform should never be used

with azides, as they can form extremely unstable di- and tri-azidomethane.[4]

Safe Handling and Storage
Given the potential hazards, strict safety protocols must be followed when working with

cyclopropyl azide.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.[10]
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Hand Protection: Use of dual-layered gloves, such as a Silver Shield® glove under a nitrile

glove, is recommended for handling azides.[10]

Body Protection: A flame-resistant lab coat should be worn.[10]

Engineering Controls
All work with cyclopropyl azide must be conducted in a certified chemical fume hood.[10]

A blast shield should be used at all times, especially during reactions and purification steps.

[10]

Work on the smallest possible scale.

Storage
Cyclopropyl azide should be stored in a cool, dark, and well-ventilated area, preferably in a

refrigerator or freezer rated for flammable materials.[6][10]

Store away from incompatible materials, particularly acids and metals.[10]

Containers should be clearly labeled with the compound name and appropriate hazard

warnings.

Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis and

characterization of cyclopropyl azide. These are for informational purposes only and should

be adapted and performed by qualified researchers after a thorough risk assessment.

Synthesis of Cyclopropyl Azide
A common method for the synthesis of cyclopropyl azide is the nucleophilic substitution of a

cyclopropyl halide with an azide salt.[1]

Reaction:

Materials:
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Cyclopropyl bromide

Sodium azide (NaN₃)

Dimethyl sulfoxide (DMSO) or other suitable polar aprotic solvent

Deionized water

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

sodium azide in DMSO.

Slowly add cyclopropyl bromide to the solution at room temperature.

Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and monitor the

reaction progress by TLC or GC-MS.

After the reaction is complete, cool the mixture to room temperature and add deionized

water.

Extract the aqueous layer with diethyl ether multiple times.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Carefully remove the solvent under reduced pressure at low temperature. Caution: Do not

distill to dryness.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the product. The cyclopropyl protons typically appear as complex multiplets in

the upfield region of the ¹H NMR spectrum.
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Infrared (IR) Spectroscopy: The presence of the azide group is confirmed by a strong, sharp

absorption band around 2100 cm⁻¹.[11][12]

Hazard Mitigation and Emergency Procedures
Spill and Leak Procedures
In case of a spill, evacuate the area immediately. Absorb small spills with an inert material like

vermiculite or sand. Do not use combustible materials. The contaminated material should be

treated as hazardous waste.

Waste Disposal
Azide-containing waste must be segregated and disposed of according to institutional and

regulatory guidelines. Never mix azide waste with acidic waste.[4] A common practice for the

destruction of residual azides is the careful addition of a reducing agent, such as sodium nitrite

under acidic conditions (to form nitrous acid in situ), which converts the azide to nitrogen gas.

This procedure should only be carried out by trained personnel.

First Aid
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[2]

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.[2]

Inhalation: Move the individual to fresh air.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[2]

Visualizations
Caption: A workflow diagram illustrating the key steps for mitigating the hazards associated with

cyclopropyl azide.

Caption: A diagram illustrating the factors that contribute to the instability of cyclopropyl azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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